Cas no 2306253-89-2 (Endo-8-azabicyclo[3.2.1]octan-2-ol;hydrochloride)

• Product Name: Endo-8-azabicyclo[3.2.1]octan-2-ol;hydrochloride
• CAS No: 2306253-89-2
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 6794634
• PubChem ID: 154809907
• Update Time: 2025-05-25

Endo-8-azabicyclo[3.2.1]octan-2-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2306253-89-2
• PS-17381
• (1R,2R,5S)-8-Azabicyclo[3.2.1]octan-2-ol hydrochloride
• F90064
• 2708278-16-2
• Endo-8-azabicyclo[3.2.1]octan-2-ol;hydrochloride
• rel-(1R,2R,5S)-8-azabicyclo[3.2.1]octan-2-ol hydrochloride
• endo-8-Azabicyclo[3.2.1]octan-2-ol hydrochloride

• Inchi： 1S/C7H13NO.ClH/c9-7-4-2-5-1-3-6(7)8-5;/h5-9H,1-4H2;1H/t5-,6+,7+;/m0./s1
• InChI Key： RGVUEZZFOBZYQJ-VWZUFWLJSA-N
• SMILES： Cl.O[C@@H]1CC[C@@H]2CC[C@H]1N2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on Endo-8-azabicyclo[3.2.1]octan-2-ol;hydrochloride

Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride: A Comprehensive Overview

Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride, also known by its CAS number 2306253-89-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique bicyclic structure, exhibits a range of interesting properties that make it a valuable subject for research and potential applications in drug development.

The azabicyclo[3.2.1]octane framework is a distinctive feature of this compound, characterized by a nitrogen atom within the bicyclic system. This structure not only imparts stability but also contributes to the compound's ability to interact with biological systems. Recent studies have highlighted the potential of such bicyclic systems in mimicking natural product scaffolds, which are often found in bioactive molecules.

One of the most notable aspects of Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride is its stereochemistry. The "endo" configuration refers to the spatial arrangement of substituents within the bicyclic system, which plays a critical role in determining the compound's reactivity and biological activity. Researchers have explored the synthesis of this compound through various methods, including ring-closing metathesis and other advanced organic reactions, to achieve high stereoselectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and molecular interactions of Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride. Quantum mechanical calculations have revealed that the nitrogen atom within the bicyclic system acts as a key site for hydrogen bonding, which is essential for its potential role as a ligand in metalloenzyme inhibition or as a component in drug delivery systems.

In terms of applications, Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride has shown promise in medicinal chemistry as a lead compound for developing novel therapeutic agents. Its ability to modulate enzyme activity and interact with cellular receptors makes it a candidate for treating various diseases, including neurodegenerative disorders and cancer.

Moreover, the hydrochloride salt form of this compound ensures optimal solubility and stability, which are crucial for its use in preclinical studies and potential clinical trials. Researchers have also investigated the pharmacokinetics of this compound, focusing on its absorption, distribution, metabolism, and excretion profiles to evaluate its suitability as a drug candidate.

The synthesis of Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride involves a series of carefully designed steps to ensure high purity and stereochemical integrity. One notable approach involves the use of transition metal catalysts to facilitate key bond-forming reactions, such as cycloadditions or coupling reactions, which are essential for constructing the bicyclic framework.

In conclusion, Endo-8-Azabicyclo[3.2.1]octan-2-Ol Hydrochloride represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound remains at the forefront of chemical innovation.